Cas no 1805607-52-6 (4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride
• CAS No: 1805607-52-6
• MF: C₆H₃ClF₂INO₃S
• MW: 369.5121986866
• CID: 4886984
• Update Time: 2025-07-18

4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride

• Inchi： 1S/C6H3ClF2INO3S/c7-15(13,14)4-2(5(8)9)1-3(12)11-6(4)10/h1,5H,(H,11,12)
• InChI Key： TXKHWTHQHJMNMH-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(N1)=O)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 368.853
• Monoisotopic Mass: 368.853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6

Additional information on 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride

Introduction to 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride (CAS No. 1805607-52-6)

4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride (CAS No. 1805607-52-6) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, and an iodine substituent, which collectively contribute to its diverse chemical and biological properties.

The difluoromethyl group in the molecule is known for its ability to enhance the metabolic stability and pharmacokinetic properties of drug candidates. This feature is particularly valuable in the development of drugs that require prolonged action or improved bioavailability. The presence of the hydroxyl group adds to the compound's polarity, which can influence its solubility and reactivity in various solvents and biological environments.

The iodine substituent is a key functional group that can be leveraged for radiolabeling studies, making this compound a potential candidate for imaging applications in diagnostic medicine. Additionally, the iodine atom can serve as a handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

The sulfonyl chloride functionality in the molecule is highly reactive and can undergo nucleophilic substitution reactions with various nucleophiles, such as amines, alcohols, and thiols. This reactivity makes it an excellent building block for the synthesis of more complex molecules, including drug conjugates and prodrugs. The sulfonyl chloride group also imparts electrophilic character to the molecule, which can be exploited in the design of covalent inhibitors targeting specific enzymes or receptors.

Recent studies have explored the potential applications of 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride in various therapeutic areas. For instance, researchers have investigated its use as an intermediate in the synthesis of antiviral agents, particularly those targeting RNA viruses such as influenza and hepatitis C. The compound's ability to form stable covalent bonds with viral enzymes has shown promise in inhibiting viral replication and reducing viral load.

In another line of research, this compound has been evaluated for its anticancer properties. Preliminary studies have demonstrated that it can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The unique combination of functional groups in the molecule allows it to interact with multiple targets within cancer cells, potentially leading to synergistic effects when used in combination with other anticancer agents.

The versatility of 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride extends beyond its direct therapeutic applications. It has also been used as a tool compound in chemical biology research to probe the function of specific proteins and pathways. For example, it has been employed to study the role of sulfotransferases in various biological processes, providing insights into their enzymatic mechanisms and potential therapeutic targets.

In summary, 4-(Difluoromethyl)-6-hydroxy-2-iodopyridine-3-sulfonyl chloride (CAS No. 1805607-52-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel drugs and imaging agents. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic and diagnostic purposes.